We aimed at characterising the nonthermal technologies resistance profile of two Escherichia coli strains isolated from pasteurised milk and described as moderate-to-high heat resistance (MHR) (60°C/6 min) harbouring or not a transmissible locus of stress tolerance (tLST). The characterisation was carried out applying optimised conditions of ultraviolet-C light-emitting diodes (UVC-LED) (4950 mJ/cm2), ultrasound (US) (299 W) and their combination (UVC-LED + US). Both strains were more sensitive to UVC-LED (4.5–1.5 log cfu/mL) than to US (<1 log cfu/mL) or UVC-LED + US (4.5–1.5 log cfu/mL), which did not exhibit synergism. Thus, UVC-LED is a promising technology to eliminate E. coli harbouring tLST.

Dairy products are the most predominant food carriers for probiotics, providing adequate therapeutic and functional benefits to the host when sufficient probiotics are maintained. Bovine milk currently dominates the global probiotic food market, but there is an increasing trend of applying nonbovine milk from other dairy animals as probiotic carrier food matrices as described in this review. Nonbovine dairy products can be considered suitable food matrices for probiotic delivery due to their excellent probiotic viability (mostly >log 7 cfu/mL or g) during shelf life, functional properties and product quality characteristics, being considered desirable and novel dairy products.

Frozen yoghurt rich in β-carotene and dietary fibre was developed through incorporation of orange peel products. The suitability of two forms of peel viz., candied orange peel (COP) and orange peel powder (OPP), was studied as flavour adjunct in frozen yoghurt. The medium-fat frozen yoghurt mix was prepared by blending yoghurt base with ice cream mix (25:75, w/w). COP and OPP were used as flavour adjuncts at levels of 8.0 and 2.5% by weight of mixes, respectively. The control (C) frozen yoghurt was devoid of the fruit peel. Incorporation of peel solids yielded frozen yoghurts which had markedly higher protein, carbohydrates, ash and total solids content. OPP used at 2.5% level was preferred over use of COP at 8.0% level as a valued ingredient in the preparation of ‘medium-fat orange frozen yoghurt’. Such product had superior total sensory score when compared to the rest of the samples. The recommended frozen yoghurt was higher in terms of β-carotene and dietary fibre by 37.20 and 240.0%, respectively, compared to control product.

The study investigated potential changes in bioactive milk proteins in relation to the season, breed, farm and udder health status. Nine hundred and sixty bulk milk samples from 12 commercial farms in northwest China were collected during 2020–2021. Six bioactive proteins including fraction of β-casein proteins, α-lactalbumin, β-lactoglobulin, lactoferrin (Lf) and osteopontin were evaluated. It was found that most proteins (with exception of β-casein A1) of Jersey cows are significantly higher than Holstein cows. Most bioactive proteins demonstrated seasonal variation, and some exhibited geographical variation (with exception of whey albumins). The milk somatic cell count showed a positive correlation with immune proteins such as Lf.

Whipping capabilities are the most important indices of dairy aerated emulsions for their use in cakes, desserts and toppings. However, poor whipping capabilities may occur because of included soft fats. Monoglycerides, namely glyceryl monostearate (GMS), glycerol monooleate (GMO) and glycerin monolaurate (GMLa), are the suggested improvers in controlling whipping process through changing partial coalescence behaviours of fat globules. Effects of the three monoglycerides on two crucial whipping factors, that is, fat crystallisation and interfacial properties, were analysed in the present study. It is found that low levels of monoglycerides (<0.25%) showed little effects on the development of partial coalescence, while positive performance was observed in those formulated with increased concentrations ranging from 0.50 to 0.75%. In comparison with GMO, monoglycerides with saturated species significantly improved density and ordering of fat crystal networks and reduced interfacial protein concentrations, contributing to the development of partial coalescence and bubble structures during whipping. Rheology analyses further strongly supported that GMS and GMLa strengthened fat crystal network structure, thereby improving shaping property and heat resistance of foam. The results provided a theoretical basis for improving whipping capabilities of aerated emulsions.

The aim of this study was to investigate the survival of Campylobacter jejuni in dairy matrices by viability qPCR. Survival in UHT milk was examined first and the cheese outbreak strain, C. jejuni 11 218 showed enhanced tendency to become viable but nonculturable (VBNC). It survived for long at different pH values, in raw and fermented milk and cheese. Viability qPCR was also used to examine the occurrence of viable Campylobacter spp. in raw milk, detecting the bacteria in 40.9% of 25 mL samples negative on culture. Results showed that viability qPCR is valuable in estimating Campylobacter risk in dairy products.

Fermented beverage production from whey is an attractive possibility as whey is a rich source of water and nutrients, beneficial for microbial growth. However, rapid microbial spoilage, scaling of processing equipment, flavour defects and instability of the final product make the production process challenging. Therefore, this study reviews the fundamentals of fermented whey beverage production, while giving specific emphasis to fermentation strategies and process modifications (e.g. membrane separation, additive incorporation and nonthermal pasteurisation) that enhance product quality and shelf life. The review also discusses the nutritional potential of the beverage, imparted by probiotic bacteria, macro and micronutrients and their derivatives.

The Bulgarian ‘mehovo sirene’ cheese is a type of regional artisanal cheese prepared from raw ewe milk in a skin bag relying on spontaneous fermentation. A metagenomics study revealed an unusual microbiome comprising beneficial bacteria such as Staphylococcus equorum, Lactococcus lactis, Streptococcus thermophilus, Lactobacillus delbrueckii, Lactobacillus kefiranofaciens, Lactococcus raffinolactis, Lactiplantibacillus plantarum, Limosilactobacillus fermentum and Loigolactobacillus coryniformis. Our findings suggest that ‘mehovo sirene’ could have some functional food properties and is a source of beneficial microorganisms.

Butter is a valuable dairy product, and its sensory attributes can be changed due to oxidative rancidity and microbial contamination. This study investigated the effect of Ferulago angulata extract nanoemulsion (FAEN) on butter properties alone or in combination with postbiotic metabolites produced by Lactiplantibacillus plantarum subsp. plantarum (PMLP) into the butter in the free form or spray-dried encapsulated. The combination of the encapsulated form of FAEN and PMLP in butter indicated that it is capable of controlling peroxide and acidity values and increases the antioxidant and antimicrobial activities consequently leading to the increased shelf life of butter.

This study is aimed at investigating the molecular prevalence of Toxoplasma gondii in raw milk and cheese of different animal species (sheep, goat, cow and water buffalo) in Kayseri Province, Türkiye, to provide a preliminary assessment for contamination risk. A total of 200 milk and cheese samples were analysed by real-time PCR. Toxoplasma gondii DNA was detected in two (8%) ewes and one (4%) goat raw milk sample, while none of the cheese samples were positive. These results indicated that the presence of T. gondii DNA in raw milk samples sold in Kayseri Province might be a risk factor for public health.